Cas no 320424-44-0 (methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate)

• Product name: methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate
• CAS No: 320424-44-0
• MF: C₁₁H₁₉NO₄
• MW: 229
• MDL: MFCD01568889
• CID: 4645774

methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(3-METHOXY-3-OXOPROPYL)-4-PIPERIDINECARBOXYLATE
• methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate

• MDL： MFCD01568889
• Inchi： InChI=1S/C11H19NO4/c1-15-10(13)5-8-12-6-3-9(4-7-12)11(14)16-2/h9H,3-8H2,1-2H3
• InChI Key： JGXFBTGWXGDXBC-UHFFFAOYSA-N
• SMILES： COC(=O)CCN1CCC(CC1)C(=O)OC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 305.9±37.0 °C at 760 mmHg
• Flash Point: 138.8±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate

Methyl 1-(3-Methoxy-3-oxopropyl)piperidine-4-carboxylate (CAS No. 320424-44-0): An Overview

Methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate (CAS No. 320424-44-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate consists of a piperidine ring linked to a carboxylate ester and a methoxy-ketone group. The piperidine ring is a common motif in many biologically active compounds, contributing to its pharmacological properties. The methoxy-ketone group adds additional functional diversity, enhancing the compound's ability to interact with various biological targets.

Recent studies have highlighted the importance of methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate in the modulation of neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate serotonin and dopamine receptors, which are crucial for maintaining cognitive function and mood regulation. This property makes it a promising candidate for the development of new treatments for conditions such as depression, anxiety, and neurodegenerative disorders.

In addition to its potential in CNS disorders, methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate has also shown promise in metabolic research. Studies have demonstrated its ability to influence glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for diabetes and related metabolic syndromes. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound can enhance insulin signaling pathways, thereby improving glucose uptake and utilization in target tissues.

The synthesis of methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate involves several well-established chemical reactions, including nucleophilic substitution and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's synthetic accessibility makes it an attractive option for large-scale production and further pharmaceutical development.

In terms of safety and stability, methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate has been found to be stable under standard laboratory conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety and maintain its integrity. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate are promising. Ongoing clinical trials are exploring its efficacy and safety in treating various conditions, with preliminary results showing positive outcomes. Researchers are also investigating its potential as a lead compound for the development of novel drugs with improved therapeutic profiles.

In conclusion, methyl 1-(3-methoxy-3-oxopropyl)piperidine-4-carboxylate (CAS No. 320424-44-0) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure and biological activities make it an important molecule for further investigation and development in the fields of neuroscience and metabolic health.